Cas no 1002116-29-1 (3',4',5,6,7,8-Hexahydroxyisoflavone; 3',6-Di-Me ether)

• Product Name: 3',4',5,6,7,8-Hexahydroxyisoflavone; 3',6-Di-Me ether
• CAS No: 1002116-29-1
• MF: C₁₇H₁₄O₈
• MW: 346.288265705109
• CID: 6687007
• Update Time: 2024-03-02

3',4',5,6,7,8-Hexahydroxyisoflavone; 3',6-Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyiristectorigenin A
• 3',4',5,6,7,8-Hexahydroxyisoflavone; 3',6-Di-Me ether

• Inchi： 1S/C17H14O8/c1-23-10-5-7(3-4-9(10)18)8-6-25-16-11(12(8)19)13(20)17(24-2)15(22)14(16)21/h3-6,18,20-22H,1-2H3
• InChI Key： CILNLQDHIJMQBX-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2C(=O)C3C(=C(C(=C(C=3O)OC)O)O)OC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• XLogP3: 1.603

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-O-methylisoflavones